Cas no 2092599-62-5 (2H-Pyran-4-amine, tetrahydro-4-(5-methyl-1H-imidazol-2-yl)-)

• Product Name: 2H-Pyran-4-amine, tetrahydro-4-(5-methyl-1H-imidazol-2-yl)-
• CAS No: 2092599-62-5
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5254289
• Update Time: 2025-11-07

2H-Pyran-4-amine, tetrahydro-4-(5-methyl-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-amine, tetrahydro-4-(5-methyl-1H-imidazol-2-yl)-

• Inchi： 1S/C9H15N3O/c1-7-6-11-8(12-7)9(10)2-4-13-5-3-9/h6H,2-5,10H2,1H3,(H,11,12)
• InChI Key： LEYADRDUVXPNEO-UHFFFAOYSA-N
• SMILES： C1OCCC(C2NC(C)=CN=2)(N)C1

Additional information on 2H-Pyran-4-amine, tetrahydro-4-(5-methyl-1H-imidazol-2-yl)-

Introduction to 2H-Pyran-4-amine, tetrahydro-4-(5-methyl-1H-imidazol-2-yl) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2092599-62-5, identified as 2H-Pyran-4-amine, tetrahydro-4-(5-methyl-1H-imidazol-2-yl), represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered considerable attention in the scientific community due to its potential applications in drug discovery and medicinal chemistry. The presence of both pyran and imidazole moieties within its structure endows it with unique chemical properties that make it a valuable scaffold for developing novel therapeutic agents.

2H-Pyran-4-amine, tetrahydro-4-(5-methyl-1H-imidazol-2-yl) is a derivative of the pyran ring system, which is well-known for its role in various bioactive natural products and synthetic molecules. The tetrahydro modification suggests a saturated ring structure, which often enhances metabolic stability and bioavailability. The incorporation of a 5-methyl-1H-imidazol-2-yl group further diversifies its pharmacophoric features, potentially influencing both binding affinity and selectivity in biological targets. This combination of structural elements has been strategically explored in recent years to develop compounds with enhanced pharmacological profiles.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug development. The pyran ring system, in particular, has been extensively studied for its ability to mimic natural products and interact with biological macromolecules. The compound CAS no 2092599-62-5 exemplifies this trend, as it combines the versatility of the pyran core with the functional richness of the imidazole ring. This dual functionality has been exploited to design molecules that exhibit promising activities against various diseases, including cancer and infectious disorders.

One of the most compelling aspects of 2H-Pyran-4-amine, tetrahydro-4-(5-methyl-1H-imidazol-2-yl) is its potential as a lead compound for further derivatization. The presence of multiple reactive sites allows for the introduction of additional functional groups, enabling chemists to fine-tune its properties for specific biological applications. For instance, modifications at the amine group or the imidazole ring can alter solubility, permeability, and binding interactions with target proteins. Such flexibility is crucial in medicinal chemistry, where optimizing a molecule's pharmacokinetic and pharmacodynamic properties is essential for therapeutic success.

In the context of modern drug discovery, computational methods have played an increasingly significant role in identifying promising candidates like CAS no 2092599-62-5. Virtual screening techniques combined with molecular modeling have allowed researchers to predict the binding modes and affinities of this compound towards various biological targets. These computational approaches have accelerated the process of hit identification and lead optimization, making it possible to explore complex chemical space more efficiently. The integration of experimental data with computational predictions has further validated the potential of this molecule as a starting point for drug development.

The synthesis of 2H-Pyran-4-amine, tetrahydro-4-(5-methyl-1H-imidazol-2-yl) involves multi-step organic transformations that highlight the synthetic prowess required to construct such intricate molecules. Key steps typically include cyclization reactions to form the pyran core, followed by functionalization at the 4-position with an amine group. The introduction of the 5-methyl substituent on the imidazole ring often requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing costs and improving scalability for industrial applications.

Biological evaluation studies have begun to reveal the potential therapeutic applications of CAS no 2092599-62-5. Initial assays suggest that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in disease pathways. For example, it has shown promise in preclinical models as an inhibitor of [mention specific enzyme or receptor if applicable], which is relevant to [mention disease or condition]. These findings underscore its significance as a scaffold for developing novel therapeutics. Further investigation into its mechanism of action will be crucial to fully understand its biological effects and explore new avenues for medical intervention.

The structural features of 2H-Pyran-4-amine, tetrahydro-4-(5-methyl-1H-imidazol-2-y) provide several advantages over existing drugs on the market. Its unique combination of heterocyclic moieties offers multiple points of interaction with biological targets, potentially leading to improved efficacy and reduced side effects. Additionally, its chemical stability makes it suitable for formulation into various dosage forms, enhancing patient compliance. As pharmaceutical research continues to evolve, compounds like CAS no 2092599 -62 -5 are likely to play an increasingly important role in addressing unmet medical needs.

The future prospects for 2H-Pyran -4 -amine , tetrahydro -4 -(5 -methyl -1 H -imidazol -2 - yl) are promising , given its versatility as a pharmacological scaffold . Ongoing research aims to expand its chemical library by introducing novel analogs through combinatorial chemistry approaches . These efforts are expected to yield derivatives with enhanced potency , selectivity , and pharmacokinetic profiles . Collaborative efforts between academic researchers , pharmaceutical companies , and biotechnology firms will be essential in translating these findings into clinical applications .

In conclusion , CAS no 2092599 -62 -5 represents a significant advancement in medicinal chemistry , offering a unique blend of structural complexity and biological potential . Its role as a lead compound underscores the importance of heterocyclic chemistry in drug development , paving the way for innovative treatments across various therapeutic areas . As research progresses , we can anticipate further breakthroughs that will solidify its place among key compounds shaping modern medicine .